(R)-3-Dimethylaminopyrrolidine
Overview
Description
(R)-3-Dimethylaminopyrrolidine (R-3-DMP) is an organic compound that is widely used in scientific research and laboratory experimentation. It is a chiral amine that is found in a variety of organisms, including bacteria, fungi, and plants, and is used as an intermediate in the synthesis of many compounds. R-3-DMP has a wide range of applications in fields such as biochemistry, pharmacology, and medicine. It has been used to study the structure and function of proteins, to synthesize peptides and peptidomimetics, and to study the mechanism of action of drugs.
Scientific Research Applications
Enantiodivergent Synthesis : (R)-3-Dimethylaminopyrrolidine derivatives have been used in the enantiodivergent synthesis of specific compounds. For example, a study demonstrated the synthesis of 3-amino-4,4-dimethyl-1-phenylpyrrolidin-2-one derivatives from 4,4-dimethyl-1-phenylpyrrolidin-2,3-dione, which are amino analogues of pantolactone (Camps, Muñoz-Torrero, Rull, Font‐Bardia, & Solans, 2007).
Pharmacological Profiles : Research into the pharmacological profiles of certain compounds has included (R)-3-Dimethylaminopyrrolidine derivatives. A study examined the pharmacology of a novel 5-HT2A receptor antagonist, which includes a derivative of (R)-3-Dimethylaminopyrrolidine in its structure (Ogawa, Sugidachi, Tanaka, Fujimoto, & Asai, 2002).
Optically Active Transition-Metal Complexes : This compound has been utilized in the synthesis of optically active transition-metal complexes. A study explored the synthesis of bifunctional Arene−Chromium−Tricarbonyl Complexes derived from (R)-Phenylethanamine, involving (R)-3-Dimethylaminopyrrolidine (Vasen, Salzer, Gerhards, Gais, Stürmer, Bieler, & Togni, 2000).
In Vitro Anticancer Activity : There has been research into the in vitro anticancer activity of compounds involving (R)-3-Dimethylaminopyrrolidine. A study on rhenium(I) tricarbonyl aqua complexes found that these complexes exhibited significant growth inhibitory concentration in HeLa cells, indicating potential as anticancer agents (Knopf, Murphy, MacMillan, Baskin, Barr, Boros, & Wilson, 2017).
Chiral Amines in Analytical Chemistry : Chiral amines, including (R)-3-Dimethylaminopyrrolidine derivatives, are used in analytical chemistry, particularly in high-performance liquid chromatography-mass spectrometry (HPLC-MS) for enantioseparation of chiral carboxylic acids (Tsutsui, Fujii, Sakamoto, Min, Todoroki, & Toyo’oka, 2012).
properties
IUPAC Name |
(3R)-N,N-dimethylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-8(2)6-3-4-7-5-6/h6-7H,3-5H2,1-2H3/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVAWMINJNRAQFS-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)[C@@H]1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374369 |
Source
|
| Record name | (R)-3-Dimethylaminopyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-(+)-3-(Dimethylamino)pyrrolidine | |
CAS RN |
132958-72-6 |
Source
|
| Record name | (R)-3-Dimethylaminopyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3R)-(+)-3-(Dimethylamino)pyrrolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(E,2S)-2-hydroxy-7-methoxy-4,7-dioxohept-5-enyl] benzoate](/img/structure/B158419.png)
